Cas no 886498-74-4 (2-(3,5-difluoro-4-methoxyphenyl)acetic acid)

• Product Name: 2-(3,5-difluoro-4-methoxyphenyl)acetic acid
• CAS No: 886498-74-4
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD04115919
• CID: 69324
• PubChem ID: 17750666
• Update Time: 2025-11-02

2-(3,5-difluoro-4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-methoxyphenylacetic acid
• 2-(3,5-difluoro-4-methoxyphenyl)acetic acid
• 3,5-difluoro-4-methoxy-Benzeneacetic acid
• JRD-1435
• PC6037
• MFCD04115919
• AC-26280
• CS-W001166
• 3,5-Difluoro-4-methoxyphenylaceticacid
• D77634
• JS-4274
• SB12528
• DTXSID40590632
• J-511321
• SCHEMBL2126253
• (3,5-Difluoro-4-methoxyphenyl)acetic acid
• SEHCPLGBJGKJGK-UHFFFAOYSA-N
• 886498-74-4
• A842808
• AKOS015956509

• MDL： MFCD04115919
• Inchi： 1S/C9H8F2O3/c1-14-9-6(10)2-5(3-7(9)11)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： SEHCPLGBJGKJGK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(=O)O)F)OC

Computed Properties

• Exact Mass: 202.04400
• Monoisotopic Mass: 202.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.354
• Melting Point: No data available
• Boiling Point: 304.7±37.0 °C at 760 mmHg
• Flash Point: 138.1±26.5 °C
• PSA: 46.53000
• LogP: 1.60050

2-(3,5-difluoro-4-methoxyphenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3,5-difluoro-4-methoxyphenyl)acetic acid

Comprehensive Guide to 2-(3,5-Difluoro-4-methoxyphenyl)acetic Acid (CAS No. 886498-74-4): Properties, Applications, and Market Insights

2-(3,5-Difluoro-4-methoxyphenyl)acetic Acid (CAS No. 886498-74-4) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This difluorinated acetic acid derivative has garnered attention due to its unique structural features, including the methoxy group at the para position and two fluorine atoms at meta positions, which enhance its reactivity and bioavailability. Researchers and manufacturers are increasingly exploring its applications in drug discovery, particularly for targeting metabolic disorders and inflammatory diseases.

The compound’s molecular formula is C₉H₈F₂O₃, with a molecular weight of 202.16 g/mol. Its fluorine substitution improves lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for precision medicine. The 4-methoxyphenyl moiety further contributes to its stability, enabling versatile applications in organic synthesis.

In the pharmaceutical industry, 2-(3,5-Difluoro-4-methoxyphenyl)acetic Acid is often utilized as a building block for small-molecule drugs. Its ability to act as a carboxylic acid precursor facilitates the creation of esters and amides, which are critical in prodrug design. For instance, it has been investigated in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and antidiabetic agents, addressing global health challenges like diabetes and chronic pain. The compound’s fluorine atoms also enhance binding affinity to biological targets, a key trend in modern drug discovery.

Beyond pharmaceuticals, this compound finds applications in agrochemical research. Its structural properties make it suitable for designing herbicides and pesticides with improved environmental profiles. As sustainability becomes a priority, researchers are leveraging its selective reactivity to develop greener crop protection solutions. The difluoro-methoxy combination is particularly effective in modulating plant enzyme interactions, offering a competitive edge in agrochemical innovation.

The market for 2-(3,5-Difluoro-4-methoxyphenyl)acetic Acid is expanding, driven by its versatility and the rising demand for fluorinated compounds. According to industry reports, the global fluoroaromatics market is projected to grow at a CAGR of 5.8% from 2023 to 2030, with this compound playing a niche but vital role. Manufacturers are focusing on scalable synthesis methods to meet the needs of contract research organizations (CROs) and pharmaceutical giants. Additionally, its use in high-throughput screening libraries underscores its relevance in early-stage drug development.

From a regulatory perspective, 2-(3,5-Difluoro-4-methoxyphenyl)acetic Acid is compliant with major chemical safety guidelines, including REACH and FDA standards. Its non-hazardous classification under normal handling conditions makes it a preferred choice for industrial and academic labs. However, users are advised to follow standard laboratory safety protocols, such as wearing gloves and eye protection, to minimize exposure risks.

In conclusion, 2-(3,5-Difluoro-4-methoxyphenyl)acetic Acid (CAS No. 886498-74-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorine-methoxy synergy positions it as a key player in the development of next-generation therapeutics and sustainable chemicals. As research advances, this compound is poised to address critical challenges in healthcare and agriculture, making it a valuable asset for scientists and industries alike.